Cas no 2411238-27-0 (N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride)

• Product Name: N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride
• CAS No: 2411238-27-0
• MF: C₁₆H₁₇ClFN
• MW: 277.764286756516
• CID: 6599748
• PubChem ID: 146049186
• Update Time: 2025-08-04

N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2411238-27-0
• N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride
• EN300-7549657
• N-[(2-fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine hydrochloride

• Inchi： 1S/C16H16FN.ClH/c17-16-8-4-3-7-14(16)11-18-15-9-12-5-1-2-6-13(12)10-15;/h1-8,15,18H,9-11H2;1H
• InChI Key： DEVNXCXOWDMXCG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CNC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 277.1033554g/mol
• Monoisotopic Mass: 277.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride

N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride (CAS No. 2411238-27-0): A Comprehensive Overview

N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride, identified by its CAS number 2411238-27-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, a hydrochloride salt, has garnered attention due to its structural complexity and potential biological activities. The presence of a fluorophenyl moiety and an indene backbone suggests a unique set of pharmacokinetic and pharmacodynamic properties that make it a valuable candidate for further investigation.

The< strong>fluorophenyl group is known to enhance metabolic stability and binding affinity in many drug molecules. In the context of N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride, this substitution likely contributes to its interactions with biological targets, potentially improving its efficacy and selectivity. The indene core, a bicyclic aromatic structure, is also found in several bioactive compounds, further suggesting that this molecule may exhibit interesting pharmacological effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and optimize compounds like N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride with greater efficiency. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the interactions between this compound and potential biological targets. These studies have revealed that the< strong>fluorophenyl group plays a crucial role in stabilizing the binding conformation, thereby enhancing the compound's affinity for its target.

In vitro studies have begun to explore the biological activity of N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride. Initial findings suggest that it may exhibit properties relevant to neurological disorders, given the structural similarities to known neuroactive agents. The< strong>indene backbone is particularly noteworthy, as it is present in several compounds with demonstrated efficacy in treating conditions such as depression and anxiety. Further research is needed to fully elucidate the therapeutic potential of this molecule.

The synthesis of< strong>N-[(2-Fluorophenyl)methyl]-2,3-dihydro-1H-inden-2-amine;hydrochloride presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Catalytic processes and asymmetric synthesis techniques have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications. These advancements have not only improved the accessibility of< strong>N-(...) but also opened new avenues for medicinal chemistry innovation.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This form has been widely used in drug development due to its stability and ease of administration. The solubility profile of< strong>N-(...) hydrochloride is particularly advantageous for oral delivery systems, which are preferred for many therapeutic applications.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives of< strong>N-(...) in various therapeutic areas. While these trials are still in progress, preliminary data suggests promising results in treating conditions related to central nervous system disorders. The< strong>fluorophenyl group's influence on metabolic pathways may contribute to these effects by modulating neurotransmitter activity or receptor binding.

The future direction of research on< strong>N-(...) will likely focus on optimizing its pharmacological profile through structural modifications. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with improved properties. This approach will be essential in translating preclinical findings into effective therapeutic agents.

In conclusion, N-(...) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a promising candidate for further development. As research continues to uncover its biological activities and mechanisms of action, this molecule is poised to make meaningful contributions to medicine.